Cas no 2089255-42-3 (2,6-Bis(diphenylphosphino)pyridine hydrobromide)

• Product Name: 2,6-Bis(diphenylphosphino)pyridine hydrobromide
• CAS No: 2089255-42-3
• MF: C₂₉H₂₄BrNP₂
• MW: 528.359087944031
• MDL: MFCD30541164
• CID: 3043819
• PubChem ID: 146675207
• Update Time: 2025-10-28

2,6-Bis(diphenylphosphino)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(diphenylphosphino)pyridine hydrobromide
• (6-diphenylphosphanylpyridin-2-yl)-diphenylphosphane;hydrobromide
• 2089255-42-3

• MDL： MFCD30541164
• Inchi： 1S/C29H23NP2.BrH/c1-5-14-24(15-6-1)31(25-16-7-2-8-17-25)28-22-13-23-29(30-28)32(26-18-9-3-10-19-26)27-20-11-4-12-21-27;/h1-23H;1H
• InChI Key： PGTHSCCNWHSTTL-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(P(C2C=CC=CC=2)C2C=CC=CC=2)N=1)P(C1C=CC=CC=1)C1C=CC=CC=1.Br

Computed Properties

• Exact Mass: 527.05674g/mol
• Monoisotopic Mass: 527.05674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 2,6-Bis(diphenylphosphino)pyridine hydrobromide

2,6-Bis(diphenylphosphino)pyridine Hydrobromide: A Comprehensive Overview

2,6-Bis(diphenylphosphino)pyridine hydrobromide, also known by its CAS number 1189255-42-3, is a versatile organometallic compound that has garnered significant attention in the fields of catalysis and materials science. This compound is a bromide salt of 2,6-bis(diphenylphosphino)pyridine (BDPP), which is a bidentate ligand with unique electronic and steric properties. The molecule consists of a pyridine ring substituted with two diphenylphosphine groups at the 2 and 6 positions, making it an excellent ligand for transition metal complexes.

The synthesis of BDPP hydrobromide typically involves the reaction of 2,6-dichloropyridine with diphenylphosphine in the presence of a base. This process yields the bromide salt, which is highly soluble in common organic solvents such as dichloromethane and tetrahydrofuran. The compound's solubility and stability make it an ideal candidate for various applications in homogeneous catalysis.

In recent years, researchers have explored the use of BDPP hydrobromide in asymmetric catalysis, particularly in enantioselective hydrogenation reactions. Its ability to coordinate with transition metals like rhodium and ruthenium has led to the development of highly efficient catalysts for the production of chiral pharmaceutical intermediates. For instance, studies have demonstrated that complexes derived from BDPP hydrobromide can achieve excellent enantioselectivity in the hydrogenation of ketones to produce secondary alcohols.

Beyond catalysis, BDPP hydrobromide has found applications in materials science, particularly in the synthesis of metal-organic frameworks (Metal-Organic Frameworks (MOFs)). These frameworks are highly porous materials with potential uses in gas storage, sensing, and drug delivery. The ligand's ability to form stable coordination bonds with metal ions such as zinc and copper has made it a valuable component in MOF design.

The electronic properties of BDPP hydrobromide also make it a promising candidate for optoelectronic applications. Recent studies have investigated its use as a ligand in light-emitting diodes (Led Lighting) and photovoltaic devices. By tuning the electronic structure of metal complexes using this ligand, researchers have achieved improved efficiency and stability in these devices.

In terms of environmental applications, BDPP hydrobromide has been explored as a potential agent for remediation of heavy metal contamination. Its ability to form stable complexes with metals like lead and mercury makes it a viable option for water treatment processes. Ongoing research is focused on optimizing its performance under various environmental conditions.

The versatility of BDPP hydrobromide is further highlighted by its role in drug discovery. Its use as a ligand in medicinal chemistry has facilitated the synthesis of bioactive compounds targeting various disease states. For example, complexes derived from this ligand have shown promise as anti-cancer agents due to their ability to selectively bind to certain proteins involved in cell proliferation.

In conclusion, CAS No 1189255-42-3, or BDPP hydrobromide strong>, stands out as a multifaceted compound with applications spanning catalysis, materials science, optoelectronics, environmental remediation, and drug discovery. Its unique chemical properties and compatibility with transition metals continue to drive innovative research across diverse scientific disciplines.